Cas no 1803590-55-7 (2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride)
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine Hydrochloride
- 2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride
-
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B499760-10mg |
2-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine Hydrochloride |
1803590-55-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499760-50mg |
2-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine Hydrochloride |
1803590-55-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B499760-100mg |
2-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine Hydrochloride |
1803590-55-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-177018-0.05g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 0.05g |
$153.0 | 2023-09-20 | |
| Enamine | EN300-177018-0.1g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 0.1g |
$228.0 | 2023-09-20 | |
| Enamine | EN300-177018-0.25g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 0.25g |
$325.0 | 2023-09-20 | |
| Enamine | EN300-177018-0.5g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 0.5g |
$512.0 | 2023-09-20 | |
| Enamine | EN300-177018-1.0g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 1g |
$656.0 | 2023-06-03 | |
| Enamine | EN300-177018-2.5g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 2.5g |
$1287.0 | 2023-09-20 | |
| Enamine | EN300-177018-5.0g |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride |
1803590-55-7 | 95% | 5g |
$1903.0 | 2023-06-03 |
2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride
2-(3-Methyl-1,2,4-Oxadiazol-5-yl)-1-phenylethan-1-amine Hydrochloride: A Comprehensive Overview
The compound 2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride, with CAS No. 1803590-55-7, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the oxadiazole ring imparts distinctive chemical properties, making it a valuable molecule for various applications.
Recent studies have highlighted the potential of oxadiazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The hydrochloride salt form of this compound is often preferred for its enhanced solubility and stability, which are critical factors in pharmaceutical formulations. The phenyl group attached to the oxadiazole ring further enhances the molecule's versatility, enabling it to participate in diverse chemical reactions and interactions.
The synthesis of 2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethanamine hydrochloride typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The methyl group at position 3 of the oxadiazole ring plays a crucial role in stabilizing the molecule's structure and influencing its reactivity.
In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydrochloride salt form ensures better compatibility with aqueous solutions, making it suitable for intravenous administration in clinical settings. The compound's stability under various storage conditions has also been thoroughly investigated, with results indicating minimal degradation over extended periods when stored at controlled temperatures.
The pharmacological profile of 2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phénoxyéthylamine hydrochloride is another area of active research. Preclinical studies have demonstrated its potent anti-inflammatory activity through inhibition of cyclooxygenase (COX) enzymes. Additionally, the compound has shown promise as a potential anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. Molecular docking studies have revealed strong interactions between the oxadiazole moiety and key residues in enzyme active sites, suggesting its potential as a lead compound for drug development.
In conclusion, CAS No. 1803590-55–7, or 2-(3-methyl–1H–pyrimidin–4–yl)acetamide hydrochloride, represents a significant advancement in heterocyclic chemistry with wide-ranging applications in medicine and beyond. Its unique structure, coupled with favorable physicochemical properties and promising biological activities, positions it as a valuable tool for researchers in their quest to develop novel therapeutic agents.
1803590-55-7 (2-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)